Cas no 5874-90-8 (L-Alanyl-L-alanyl-L-alanine)

L-Alanyl-L-alanyl-L-alanine is a tripeptide composed of three alanine residues, commonly used in biochemical and pharmaceutical research. Its well-defined structure and high purity make it a valuable tool for studying peptide interactions, enzyme substrates, and metabolic pathways. The compound's stability and solubility in aqueous solutions facilitate its application in in vitro assays and as a reference standard. Additionally, its repetitive alanine sequence provides insights into conformational studies and peptide folding dynamics. Suitable for use in peptide synthesis and as a building block for more complex biomolecules, L-Alanyl-L-alanyl-L-alanine offers researchers a reliable and consistent material for experimental and analytical purposes.

L-Alanyl-L-alanyl-L-alanine structure

Product Name:L-Alanyl-L-alanyl-L-alanine

CAS No:5874-90-8

MF:C₉H₁₇N₃O₄

MW:231.248982191086

MDL:MFCD00025557

CID:371026

PubChem ID:24891479

Update Time:2025-06-07

L-Alanyl-L-alanyl-L-alanine Chemical and Physical Properties

Names and Identifiers

- L-Alanine,L-alanyl-L-alanyl-
- Ala-Ala-Ala
- Ala-L-Ala-L-Ala
- H-ala-ala-ala-oh
- H-ALA-ALA-ALA-OH.H2O
- (S)-NH2C(CO2H)CH2CO2Me
- 3-(Methoxycarbonyl)alanine
- Aspartic acid 4-methyl ester
- H-(L)Asp(OMe)-OH
- H-(L-Ala)3-OH
- H-ASP(OME)-OH
- L-Ala-L-Ala-L-Ala
- L-Ala-L-Ala-L-Ala-OH
- L-Alanyl-L-Alanyl-L-Alanine
- L-Asparagine acid-4-methyl ester
- L-aspartic acid methyl ester
- L-ASPARTIC ACID-4-METHYLESTER
- L-Aspartic Acid-Methyl Ester
- -Methyl hydrogen L-aspartate
- Tri-L-alanine
- L-Alanine trimer
- L-Alanine-L-alanine-L-alanine
- Trialanine
- (S)-2-((S)-2-((S)-2-Aminopropanamido)propanamido)propanoic acid
- alanylalanylalanine
- Alanyl-alanyl-alanine
- N-L-Alanyl-N-L-alanyl-L-alanine
- Alanine, alanylalanyl-
- A-A-A
- BYXHQQCXAJARLQ-ZLUOBGJFSA-N
- BDBM50169192
- 874A908
- (S)-2-[(S)-2-((S)-2-Amino-propionylamino)-propionylamino]-prop
- CHEMBL189368
- Q27140430
- 5874-90-8
- MFCD00025557
- (S)-2-((S)-2-((S)-2-Aminopropanamido)propanamido)propanoicacid
- DTXSID701318524
- CHEBI:73313
- SCHEMBL1674747
- (S)-2-[(S)-2-((S)-2-Amino-propionylamino)-propionylamino]-propionic acid
- (2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoic acid
- HY-W013460
- CS-W014176
- EINECS 227-538-0
- L-Alanyl-L-alanyl-L-alanine
- MDL： MFCD00025557
- Inchi： 1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5-,6-/m0/s1
- InChI Key： BYXHQQCXAJARLQ-ZLUOBGJFSA-N
- SMILES： O=C([C@H](C)NC([C@H](C)N)=O)N[C@H](C(=O)O)C

Computed Properties

Exact Mass: 231.12201
Monoisotopic Mass: 231.12190603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -4.7
Topological Polar Surface Area: 122

Experimental Properties

Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 250-253 °C (decomposition)
Solubility: Soluble (597 g/l) (25 º C),
PSA: 126.72

L-Alanyl-L-alanyl-L-alanine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

L-Alanyl-L-alanyl-L-alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A576393-50mg	L-Alanyl-L-alanyl-L-alanine	5874-90-8		50mg	$ 87.00	2023-09-09
TRC	A576393-100mg	L-Alanyl-L-alanyl-L-alanine	5874-90-8		100mg	$ 114.00	2023-09-09
TRC	A576393-500mg	L-Alanyl-L-alanyl-L-alanine	5874-90-8		500mg	$ 443.00	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A97200-100mg	(S)-2-((S)-2-((S)-2-Aminopropanamido)propanamido)propanoic acid	5874-90-8	98%	100mg	¥779.0	2021-09-10
abcr	AB476951-1 g	H-Ala-Ala-Ala-OH; .	5874-90-8		1g	€284.00	2023-06-15
abcr	AB476951-5 g	H-Ala-Ala-Ala-OH; .	5874-90-8		5g	€987.60	2023-06-15
BAI LING WEI Technology Co., Ltd.	A9627-250MG	Ala-Ala-Ala	5874-90-8		250MG	￥ 2327	2022-04-26
BAI LING WEI Technology Co., Ltd.	A9627-500MG	Ala-Ala-Ala	5874-90-8		500MG	￥ 4290	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009759-100mg	L-Alanyl-L-alanyl-L-alanine	5874-90-8	98%	100mg	￥885	2023-07-11
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009759-500mg	L-Alanyl-L-alanyl-L-alanine	5874-90-8	98%	500mg	￥3398	2023-07-11